Cas no 256353-33-0 (4-bromo-5-chlorothiophene-2-sulfonamide)

• Product Name: 4-bromo-5-chlorothiophene-2-sulfonamide
• CAS No: 256353-33-0
• MF: C₄H₃BrClNO₂S₂
• MW: 276.559116601944
• MDL: MFCD00177160
• CID: 1423593
• PubChem ID: 2740061
• Update Time: 2025-04-20

4-bromo-5-chlorothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 4-bromo-5-chloro-
• 4-bromo-5-chlorothiophene-2-sulfonamide
• CCG-42583
• starbld0038767
• 256353-33-0
• CS-0244487
• SCHEMBL2349008
• EN300-279034
• SR-01000632573-1

• MDL： MFCD00177160
• Inchi： 1S/C4H3BrClNO2S2/c5-2-1-3(10-4(2)6)11(7,8)9/h1H,(H2,7,8,9)
• InChI Key： PHEHCZUMVYYMMY-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)S(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 274.84771g/mol
• Monoisotopic Mass: 274.84771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes